Cas no 5296-89-9 (1-phenylcyclopentane-1-carboxaMide)

• Product Name: 1-phenylcyclopentane-1-carboxaMide
• CAS No: 5296-89-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• MDL: MFCD00157681
• CID: 882109
• PubChem ID: 97606
• Update Time: 2025-08-05

1-phenylcyclopentane-1-carboxaMide Chemical and Physical Properties

Names and Identifiers

• 1-phenylcyclopentane-1-carboxaMide
• 1-Phenylcyclopentanecarboxamide
• 1-Phenyl-cyclopentancarbonsaeure-[2-(2-diaethylamino-aethoxy)-aethylester], H
• 1-Phenyl-cyclopentancarbonsaeureamid
• 2-[2-(diethylamino)ethoxy]ethyl 1-phenylcyclopentanecarboxylate hydrochloride(1:1)
• AC1L3SKM
• Cyclopentanecarboxylic acid, 1-phenyl-, 2-(2-(diethylamino)ethoxy)ethyl ester, monohydrochloride
• Diethylaminoethoxyethyl-1-phenyl-1-cyclopentane carboxylate hydrochloride
• Pentoxyverine hydrochloride
• SureCN5174918
• Toclase (TN)
• AB01319971-02
• 1-Phenyl-1-cyclopentanecarboxamide
• NSC 135978
• AKOS000299267
• 1-Phenylcyclopentane-1-carboximidic acid
• HMS1701E11
• BRN 2257729
• NSC135978
• STK863538
• MFCD00157681
• 3-09-00-02821 (Beilstein Handbook Reference)
• NCGC00324061-01
• 1-Phenyl-cyclopentanecarboxylic acid amide
• Cyclopentanecarboxamide, 1-phenyl-
• 5296-89-9
• DB-375454
• DTXSID30967430
• NSC-135978
• W2VMT9MAU7
• AJ-292/13327001
• SCHEMBL42114

• MDL： MFCD00157681
• Inchi： 1S/C12H15NO/c13-11(14)12(8-4-5-9-12)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,13,14)
• InChI Key： YVYGTOKASGORSO-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCCC1)N

Computed Properties

• Exact Mass: 189.11545
• Monoisotopic Mass: 189.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 374.2±12.0 °C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.567
• PSA: 43.09

1-phenylcyclopentane-1-carboxaMide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-phenylcyclopentane-1-carboxaMide

1-Phenylcyclopentane-1-Carboxamide: A Comprehensive Overview

The compound with CAS No. 5296-89-9, commonly referred to as 1-phenylcyclopentane-1-carboxamide, is a fascinating molecule that has garnered significant attention in both academic and industrial research. This compound is characterized by its unique structure, which combines a cyclopentane ring fused with a phenyl group and a carboxamide functional group. The cyclopentane ring imparts rigidity to the molecule, while the phenyl group introduces aromaticity and potential for further substitution. The carboxamide group, on the other hand, is known for its ability to form hydrogen bonds, making it a versatile functional group in various applications.

Recent studies have highlighted the potential of 1-phenylcyclopentane-1-carboxamide in drug discovery and materials science. In the field of pharmacology, researchers have explored its role as a bioisostere, where it can replace other functional groups in drug molecules without significantly altering their pharmacokinetic profiles. This property makes it an attractive candidate for optimizing drug efficacy and reducing side effects. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that substituting a traditional amide group with 1-phenylcyclopentane-1-carboxamide in a lead compound significantly improved its bioavailability.

In materials science, the compound has been investigated for its potential as a building block in polymer synthesis. The rigid structure of 1-phenylcyclopentane-1-carboxamide allows for the creation of high-performance polymers with enhanced mechanical properties. A 2023 paper in *Macromolecules* reported that incorporating this compound into polyurethane formulations resulted in materials with improved tensile strength and thermal stability.

The synthesis of 1-phenylcyclopentane-1-carboxamide typically involves multi-step reactions, often starting from cyclopentanone or related precursors. One common approach is the nucleophilic acylation of cyclopentanone with phenylamine, followed by cyclization to form the amide bond. Researchers have also explored alternative routes, such as using microwave-assisted synthesis or enzymatic catalysis, to improve reaction efficiency and yield. These advancements have made the compound more accessible for large-scale production and research applications.

From an environmental perspective, 1-phenylcyclopentane-1-carboxamide has been studied for its biodegradability and toxicity profiles. Early findings suggest that it exhibits low toxicity to aquatic organisms, making it a safer alternative to some traditional chemical compounds. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 1-phenylcyclopentane-1-carboxamide (CAS No. 5296-89-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for drug development, polymer synthesis, and other advanced materials applications. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.